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Compound of Interest

Compound Name: Bis(triphenylsilyl)chromate

Cat. No.: B1148569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(triphenylsilyl)chromate, with the CAS number 1624-02-8, is a notable organometallic

compound recognized for its utility as a potent oxidizing agent and catalyst. This technical

guide provides a comprehensive overview of its chemical properties, detailed synthesis

protocols, and significant applications in organic chemistry, particularly in polymerization and

oxidation reactions. The document is structured to offer readily accessible quantitative data, in-

depth experimental methodologies, and visual representations of key processes to support

researchers and professionals in the field.

Chemical and Physical Properties
Bis(triphenylsilyl)chromate is a yellow to light orange crystalline solid. Its molecular structure

consists of a central chromium atom in a +6 oxidation state, bonded to two triphenylsilyl groups

via oxygen atoms. This structure contributes to its notable stability and reactivity.
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Property Value Reference

CAS Number 1624-02-8

Molecular Formula C₃₆H₃₀CrO₄Si₂ [1]

Molecular Weight 634.79 g/mol [2]

Appearance
Yellow to light orange

powder/needles
[3]

Melting Point 151-161 °C (decomposes) [4]

Purity Typically >96% [5][6]

Solubility
Soluble in carbon tetrachloride,

heptane.

Synthesis of Bis(triphenylsilyl)chromate
Several methods for the synthesis of bis(triphenylsilyl)chromate have been reported,

primarily involving the reaction of a triphenylsilyl precursor with a chromium(VI) source. The

following protocols are adapted from established patent literature, offering high yields and

purity.[4]
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Reactants

Reaction & Workup

Product

Triphenylchlorosilane

Reaction at 20-100 °C
(0.5-12 hours)

Potassium Dichromate Alkali Metal Hydroxide/
Carbonate

Glacial Acetic Acid &
Hydrocarbon Solvent

Filtration

Sequential Washing:
1. Water

2. Glacial Acetic Acid
3. Alkane

Drying under Vacuum
(<100 °C)

Bis(triphenylsilyl)chromate
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Catalyst Activation

Polymerization Cycle

Product

Bis(triphenylsilyl)chromate
(Cr(VI))

Reduced Chromium Species
(e.g., Cr(II))

Reduction by Olefin/
Co-catalyst

Ethylene Coordination
to Cr center

Insertion of Ethylene
into Cr-C bond

Chain Propagation

Next Monomer

Chain Termination/
Transfer

Regenerated Catalyst

Polyethylene
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Reactants

Oxidation

Product

Alkylbenzene
(with benzylic C-H)

Oxidation Reaction

Bis(triphenylsilyl)chromate

Aryl Ketone or Aldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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